Cas no 41466-99-3 (2-Azetidinecarboxaldehyde,1-(1,1-dimethylethyl)-)

• Product Name: 2-Azetidinecarboxaldehyde,1-(1,1-dimethylethyl)-
• CAS No: 41466-99-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 327669
• Update Time: 2024-01-28

2-Azetidinecarboxaldehyde,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxaldehyde,1-(1,1-dimethylethyl)-
• 2-Azetidine carboxaldehyde,1-(1,1-dimethylethyl)-(9Cl)
• 2-Azetidinecarboxaldehyde, 1-(1,1-dimethylethyl)- (9CI)
• 1-tert-butyl-azetidine-2-carbaldehyde
• 2-Azetidinecarboxaldehyde, 1-(1,1-dimethylethyl)-

• Inchi： 1S/C8H15NO/c1-8(2,3)9-5-4-7(9)6-10/h6-7H,4-5H2,1-3H3
• InChI Key： KNKQHIHDPLCIQW-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CCC1C=O

Computed Properties

• Exact Mass: 141.115
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 175.6±33.0 °C(Predicted)
• pka: 8.22±0.40(Predicted)